Cas no 76135-36-9 (1-furan-2-yl-9H-beta-carboline-3-carboxylic acid)
76135-36-9 structure
Product Name:1-furan-2-yl-9H-beta-carboline-3-carboxylic acid
CAS No:76135-36-9
MF:C16H10N2O3
MW:278.26220369339
CID:1777938
PubChem ID:5488120
Update Time:2025-04-21
1-furan-2-yl-9H-beta-carboline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-furan-2-yl-9H-beta-carboline-3-carboxylic acid
- 1-Furyl-beta-carboline-3-carboxylic acid
- 1-(furan-2-yl)-9H-pyrido[3,4-b]indole-3-carboxylic acid
- 1-(2-Furyl)pyrido(3,4-b)indole-3-carboxylic acid
- 1-(2-Furanyl)-9H-pyrido[3,4-b]indole-3-carboxylic acid
- 1-(2-Furyl)-9H-Pyrido(3,4-b)indole-3-carboxylic acid
- CHEBI:190030
- 76135-36-9
- DTXSID90226994
- BRN 5581827
- 9H-Pyrido(3,4-b)indole-3-carboxylic acid, 1-(2-furyl)-
- 1-(uran-2-yl)-9H-pyrido[3,4-b]indole-3-carboxylic acid
- Dehydroxymethylflazine
- SCHEMBL26943271
-
- Inchi: 1S/C16H10N2O3/c19-16(20)12-8-10-9-4-1-2-5-11(9)17-14(10)15(18-12)13-6-3-7-21-13/h1-8,17H,(H,19,20)
- InChI Key: LTTIWDNLMMLJOI-UHFFFAOYSA-N
- SMILES: OC(C1N=C(C2OC=CC=2)C2=C(C3C(N2)=CC=CC=3)C=1)=O
Computed Properties
- Exact Mass: 278.06914219g/mol
- Monoisotopic Mass: 278.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 79.1Ų
1-furan-2-yl-9H-beta-carboline-3-carboxylic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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